Cas no 2172908-07-3 ((4R,5S)-4,5-Diphenyl-2-(quinolin-2-yl)-4,5-dihydrooxazole)

• Product Name: (4R,5S)-4,5-Diphenyl-2-(quinolin-2-yl)-4,5-dihydrooxazole
• CAS No: 2172908-07-3
• MF: C₂₄H₁₈N₂O
• MW: 350.412525653839
• CID: 5039635
• PubChem ID: 154727167
• Update Time: 2024-11-07

(4R,5S)-4,5-Diphenyl-2-(quinolin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-4,5-Diphenyl-2-(quinolin-2-yl)-4,5-dihydrooxazole
• (4R,5S)-4,5-diphenyl-2-quinolin-2-yl-4,5-dihydro-1,3-oxazole
• (4R,5S)-4,5-diphenyl-2-(2-quinolyl)-4,5-dihydrooxazole
• 2-[(4R,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]quinoline
• E75184
• CS-0145116
• 2172908-07-3
• Quinoline, 2-[(4R,5S)-4,5-dihydro-4,5-diphenyl-2-oxazolyl]-
• AKOS040768496

• Inchi： 1S/C24H18N2O/c1-3-10-18(11-4-1)22-23(19-12-5-2-6-13-19)27-24(26-22)21-16-15-17-9-7-8-14-20(17)25-21/h1-16,22-23H/t22-,23+/m1/s1
• InChI Key： RLOADAOBQOTJID-PKTZIBPZSA-N
• SMILES： O1C(C2C=CC3C=CC=CC=3N=2)=N[C@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 350.141913202g/mol
• Monoisotopic Mass: 350.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes